Cas no 2168018-78-6 (3,3-difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid)

3,3-Difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid is a fluorinated cyclobutane derivative featuring both a carboxylic acid and a methoxycarbonyl functional group. Its unique structure, characterized by two fluorine atoms at the 3-position, enhances its reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The difluorinated cyclobutane core contributes to improved metabolic stability and lipophilicity, which are advantageous in drug design. The presence of dual functional groups allows for versatile transformations, such as esterification or amidation, facilitating its use as a key intermediate in the development of bioactive compounds. This compound is particularly useful in medicinal chemistry for constructing fluorinated scaffolds, which often exhibit enhanced binding affinity and pharmacokinetic properties.

3,3-difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid structure

2168018-78-6 structure

Product Name:3,3-difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid

CAS No:2168018-78-6

MF:C₇H₈F₂O₄

MW:194.132829666138

MDL:MFCD31706046

CID:5096600

PubChem ID:135393335

Update Time:2026-03-02

3,3-difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,3-difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid
- MFCD31706046
- PS-20897
- 3,3-Difluoro-1-(methoxycarbonyl)cyclobutanecarboxylic Acid
- 3,3-difluoro-1-methoxycarbonylcyclobutane-1-carboxylic acid
- CS-0310465
- E73703
- 2168018-78-6
- 3,3-Difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylicacid
- SY324342
- MDL： MFCD31706046
- Inchi： 1S/C7H8F2O4/c1-13-5(12)6(4(10)11)2-7(8,9)3-6/h2-3H2,1H3,(H,10,11)
- InChI Key： AFCJTHIVWPAUMK-UHFFFAOYSA-N
- SMILES： C1(C(OC)=O)(C(O)=O)CC(F)(F)C1

Computed Properties

Exact Mass: 194.03906506g/mol
Monoisotopic Mass: 194.03906506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 63.6Å²

3,3-difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1098347-1G	3,3-difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid	2168018-78-6	97%	1g	$270	2024-07-21
Chemenu	CM1017876-1g	3,3-difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid	2168018-78-6	95%+	1g	$265	2022-12-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL1068-1G	3,3-difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid	2168018-78-6	97%	1g	￥ 1,458.00	2023-03-14
eNovation Chemicals LLC	Y1098347-500mg	3,3-difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid	2168018-78-6	97%	500mg	$190	2024-07-21
1PlusChem	1P01XA9J-100mg	3,3-difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid	2168018-78-6	97.00%	100mg	$66.00	2023-12-19
1PlusChem	1P01XA9J-250mg	3,3-difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid	2168018-78-6	97.00%	250mg	$88.00	2023-12-19
1PlusChem	1P01XA9J-500mg	3,3-difluoro-1-(methoxycarbonyl)cyclobutane-1-carboxylic acid	2168018-78-6	97.00%	500mg	$147.00	2023-12-19
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